![molecular formula C21H18N4O2 B2450440 N-(3-(imidazo[1,2-a]pyrimidin-2-yl)phenyl)-2-(4-methoxyphenyl)acetamide CAS No. 862810-03-5](/img/structure/B2450440.png)
N-(3-(imidazo[1,2-a]pyrimidin-2-yl)phenyl)-2-(4-methoxyphenyl)acetamide
Description
N-(3-(imidazo[1,2-a]pyrimidin-2-yl)phenyl)-2-(4-methoxyphenyl)acetamide, also known as IPMA, is a small molecule drug that has shown promising results in various scientific research studies. It belongs to the class of imidazo[1,2-a]pyrimidine derivatives and has been synthesized using different methods.
Scientific Research Applications
Melatonin Receptor Ligands
Imidazo[1,2-a]pyridines, a related class, have been designed and synthesized as novel melatonin receptor ligands. These compounds have shown good affinities for MT(1) and MT(2) receptors, indicating their potential application in the development of therapeutic agents targeting sleep disorders and circadian rhythm disturbances (El Kazzouli, et al., 2011).
Antiulcer Agents
Substituted imidazo[1,2-a]pyridines have been identified as a novel class of antiulcer agents. These compounds exhibit gastric antisecretory and cytoprotective properties, indicating their mechanism may involve the inhibition of the H+/K+-ATPase enzyme. Such findings point towards their application in developing treatments for gastric ulcers and related disorders (Kaminski, et al., 1985).
Fluorometric Analysis in Biological Materials
The need for a method to determine 2,3-bis(p-methoxyphenyl)imidazo[1,2-a]-pyrimidine in biological samples for studies of absorption, metabolism, and excretion led to the development of a fluorometric analysis technique. This underscores the compound's relevance in pharmacokinetic research (Kaiser & Forist, 1975).
Cytotoxic Activity Against Cancer
Certain 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives, structurally related to the imidazo[1,2-a]pyrimidine family, have been tested for anticancer activity. One compound exhibited significant cancer cell growth inhibition, highlighting the potential for these derivatives in cancer chemotherapy (Al-Sanea, et al., 2020).
Inhibitors of Human Rhinovirus
A novel class of 2-amino-3-substituted-6-[(E)-1-phenyl-2-(N-methylcarbamoyl)vinyl]imidazo[1,2-a]pyridines, related to the compound , was designed as antirhinovirus agents. This suggests potential applications in treating viral infections, particularly those caused by rhinoviruses (Hamdouchi, et al., 1999).
properties
IUPAC Name |
N-(3-imidazo[1,2-a]pyrimidin-2-ylphenyl)-2-(4-methoxyphenyl)acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18N4O2/c1-27-18-8-6-15(7-9-18)12-20(26)23-17-5-2-4-16(13-17)19-14-25-11-3-10-22-21(25)24-19/h2-11,13-14H,12H2,1H3,(H,23,26) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DMZYURJRKJSCIS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CC(=O)NC2=CC=CC(=C2)C3=CN4C=CC=NC4=N3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18N4O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-methoxy-N-(4-(thiazolo[5,4-b]pyridin-2-yl)phenyl)benzenesulfonamide](/img/structure/B2450357.png)
![N-cycloheptyl-3-((4-isopropylphenyl)sulfonyl)thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidin-5-amine](/img/structure/B2450358.png)
![2-(1-((5-bromothiophen-2-yl)sulfonyl)azetidin-3-yl)-1H-benzo[d]imidazole](/img/structure/B2450360.png)
![2-((3-(4-ethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)-N-phenethylacetamide](/img/structure/B2450361.png)
![N-[(1-tert-butyl-1H-1,2,3,4-tetrazol-5-yl)methyl]-N-(prop-2-yn-1-yl)thietan-3-amine](/img/structure/B2450371.png)
![1-(7-(2,3-Dichlorophenyl)-5-methyl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)ethanone](/img/structure/B2450376.png)
![N-(2-chloro-4-fluorophenyl)-2-((3-ethyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)acetamide](/img/structure/B2450378.png)